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Compound of Interest

Compound Name: C25H19ClN4O4S

Cat. No.: B12189681 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The following document provides a comprehensive, step-by-step guide for the proper disposal

of C25H19ClN4O4S, chemically known as Darunavir, an antiretroviral protease inhibitor.

Adherence to these procedures is critical to ensure personnel safety, environmental protection,

and regulatory compliance within a laboratory environment.

Waste Classification and Handling
While Darunavir is not specifically listed as a P- or U-series hazardous waste by the U.S.

Environmental Protection Agency (EPA), it is prudent to manage it as a potent pharmaceutical

compound.[1][2] Unused or expired pharmaceuticals should be disposed of as hazardous

chemical waste.[1][3] It is the responsibility of the waste generator to determine if the waste

exhibits any characteristics of hazardous waste (ignitability, corrosivity, reactivity, or toxicity).[4]

[5] However, as a best practice, all Darunavir waste should be segregated and disposed of

through a licensed hazardous waste contractor.

Standard Operating Procedure for Disposal of
Darunavir and Associated Waste
1. Disposal of Unused or Expired Darunavir (Pure Compound or Formulations):
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Segregation: Do not mix Darunavir waste with non-hazardous or other types of chemical

waste.

Containerization: Place the original container with the unused or expired Darunavir into a

larger, sealable, and clearly labeled hazardous waste container. The container should be

compatible with the chemical and meet Department of Transportation (DOT) requirements

for transport.

Labeling: The outer container must be labeled with "Hazardous Waste," the full chemical

name "Darunavir," the chemical formula C25H19ClN4O4S, and the approximate quantity.

Storage: Store the sealed container in a designated, secure hazardous waste accumulation

area, away from incompatible materials.[6]

Disposal: Arrange for pickup and disposal by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal vendor. The preferred

method of disposal is incineration at a permitted hazardous waste facility.[1][3]

2. Disposal of Contaminated Labware and Personal Protective Equipment (PPE):

Segregation: All items grossly contaminated with Darunavir, such as pipette tips, centrifuge

tubes, flasks, gloves, and disposable lab coats, must be treated as hazardous waste.

Collection: Place these items into a designated, puncture-resistant, and clearly labeled

hazardous waste container lined with a heavy-duty plastic bag.[7]

Labeling: Label the container as "Hazardous Waste - Darunavir Contaminated Debris."

Disposal: Once the container is full, seal it and arrange for disposal through your institution's

EHS-approved waste stream, which will typically lead to incineration.

Spill Cleanup and Decontamination Protocol
Immediate and proper cleanup of a Darunavir spill is crucial to prevent exposure and

environmental contamination.

1. Spill Response for Solid (Powder) Darunavir:
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Alert Personnel: Immediately alert others in the vicinity and restrict access to the spill area.

Don PPE: Wear the appropriate PPE as detailed in Table 1.

Containment: Gently cover the spill with a damp paper towel or absorbent pad to avoid

generating dust.[7][8]

Cleanup: Carefully collect the dampened material and any contaminated debris using a

scoop or forceps. Place all collected waste into a sealed, labeled hazardous waste container.

Decontamination: Clean the spill area thoroughly. First, wash the area with a detergent

solution, followed by a rinse with water. For final decontamination, wipe the area with a 10%

bleach solution, followed by a wipe with 1% sodium thiosulfate to neutralize the bleach, and

a final rinse with water.[7]

Disposal: Dispose of all cleaning materials and used PPE as Darunavir-contaminated

hazardous waste.

2. Spill Response for Liquid Solutions Containing Darunavir:

Alert and Restrict Area: Notify personnel and secure the area.

Don PPE: Wear appropriate PPE (see Table 1).

Containment: Surround the spill with absorbent materials from a spill kit to prevent it from

spreading.

Absorption: Cover the spill with absorbent pads or granules.

Cleanup: Collect all absorbed material and place it in a sealed, labeled hazardous waste

container.

Decontamination: Follow the same decontamination procedure as for solid spills (detergent

wash, water rinse, bleach solution, neutralizer, and final water rinse).

Disposal: Dispose of all contaminated materials as hazardous waste.
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Data Presentation
Table 1: Personal Protective Equipment (PPE) for Handling Darunavir Waste

PPE Item Specification

Gloves Two pairs of chemotherapy-rated nitrile gloves

Eye Protection Chemical splash goggles or a face shield

Lab Coat
Disposable, solid-front gown with tight-fitting

cuffs

Respiratory Protection
N95 respirator for handling powders or if

aerosols may be generated

Foot Protection Closed-toe shoes and disposable shoe covers

Table 2: Contents of a Darunavir Spill Kit

Item Quantity

Chemotherapy-rated nitrile gloves (pairs) 2

Disposable gown 1

Shoe covers (pairs) 1

N95 respirator 1

Chemical splash goggles 1

Absorbent pads or pillows Sufficient to contain a 1-liter spill

Scoop and scraper 1 set

Labeled hazardous waste bags 2

Warning sign to restrict area 1

Cleaning supplies (detergent, paper towels) As needed
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Experimental Protocols
The decontamination protocol cited is a standard laboratory procedure for potent compounds.

The effectiveness of a 10% bleach solution (approximately 5000-6000 ppm sodium

hypochlorite) followed by a neutralizing agent like sodium thiosulfate is a well-established

method for surface decontamination of many organic and biological contaminants.[7][9]
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Caption: Disposal workflow for Darunavir waste in a laboratory setting.
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For any questions or in case of a large, unmanageable spill, always contact your institution's

Environmental Health and Safety (EHS) department for guidance and assistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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